Cas no 4429-97-4 (Cyclododecapyrimidine,5,6,7,8,9,10,11,12,13,14-decahydro-)
4429-97-4 structure
Product Name:Cyclododecapyrimidine,5,6,7,8,9,10,11,12,13,14-decahydro-
Cyclododecapyrimidine,5,6,7,8,9,10,11,12,13,14-decahydro- Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8,9,10,11,12,13,14-decahydrocyclododeca[d]pyrimidine
- Cyclododecapyrimidine,5,6,7,8,9,10,11,12,13,14-decahydro-
- 5,6,7,8,9,10,11,12,13,14-Decahydrocyclododeca(d)pyrimidine
- 5,6,7,8,9,10,11,12,13,14-Decahydrocyclododeca(e)pyrimidine
- SCHEMBL2946238
- EINECS 224-616-6
- Cyclododecapyrimidine, 5,6,7,8,9,10,11,12,13,14-decahydro-
- CHEMBL3251592
- NS00049079
- DTXSID00863394
- 4429-97-4
-
- Inchi: 1S/C14H22N2/c1-2-4-6-8-10-14-13(9-7-5-3-1)11-15-12-16-14/h11-12H,1-10H2
- InChI Key: CXLMQNDFKHWBOQ-UHFFFAOYSA-N
- SMILES: N1C=NC=C2C=1CCCCCCCCCC2
Computed Properties
- Exact Mass: 218.17846
- Monoisotopic Mass: 218.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.7
- Topological Polar Surface Area: 25.8A^2
Experimental Properties
- Density: 0.952
- Boiling Point: 352.4°Cat760mmHg
- Flash Point: 158.8°C
- Refractive Index: 1.495
- PSA: 25.78
Cyclododecapyrimidine,5,6,7,8,9,10,11,12,13,14-decahydro- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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